Cas no 2227812-23-7 (rac-(1R,3R)-3-(dimethyl-1,2-oxazol-4-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(dimethyl-1,2-oxazol-4-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227812-23-7
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6572262
• PubChem ID: 165624765
• Update Time: 2025-06-15

rac-(1R,3R)-3-(dimethyl-1,2-oxazol-4-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(dimethyl-1,2-oxazol-4-yl)-2,2-dimethylcyclopropylmethanamine
• rac-[(1R,3R)-3-(dimethyl-1,2-oxazol-4-yl)-2,2-dimethylcyclopropyl]methanamine
• 2227812-23-7
• EN300-1794214

• Inchi： 1S/C11H18N2O/c1-6-9(7(2)14-13-6)10-8(5-12)11(10,3)4/h8,10H,5,12H2,1-4H3/t8-,10+/m1/s1
• InChI Key： CILHEPIUTUVJGI-SCZZXKLOSA-N
• SMILES： O1C(C)=C(C(C)=N1)[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52Ų

Additional information on rac-(1R,3R)-3-(dimethyl-1,2-oxazol-4-yl)-2,2-dimethylcyclopropylmethanamine

Professional Introduction to Rac-(1R,3R)-3-(dimethyl-1,2-oxazol-4-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227812-23-7)

Rac-(1R,3R)-3-(dimethyl-1,2-oxazol-4-yl)-2,2-dimethylcyclopropylmethanamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2227812-23-7, represents a fascinating example of structural complexity and functional diversity. Its molecular framework integrates several key structural motifs that make it particularly relevant for exploring novel pharmacological interactions and synthetic pathways.

The name of this compound is rich in biochemical significance, with each segment of its nomenclature providing critical insights into its chemical identity and potential applications. The prefix Rac-(1R,3R) indicates the stereochemical configuration of the molecule, specifying that it is a racemic mixture with specific absolute configurations at the designated chiral centers. This stereochemical purity is crucial in pharmaceutical applications, where enantiomeric purity can significantly influence biological activity and efficacy.

The core structure of Rac-(1R,3R)-3-(dimethyl-1,2-oxazol-4-yl)-2,2-dimethylcyclopropylmethanamine features a cyclopropyl backbone substituted with a dimethyl group at the 2-position and an amine functional group at the 3-position. This cyclopropyl moiety is particularly noteworthy, as it introduces a high degree of rigidity to the molecule, which can be advantageous in binding to biological targets with high specificity. The presence of the dimethyl group further enhances this rigidity and may contribute to steric hindrance effects that are critical in drug design.

One of the most intriguing aspects of this compound is the incorporation of a dimethyl-1,2-oxazol-4-yl group at the 3-position. The oxazole ring is a heterocyclic aromatic system that has been extensively studied for its biological properties. Oxazoles are known to exhibit a wide range of pharmacological activities, including antiviral, antibacterial, and anti-inflammatory effects. The dimethylation of the oxazole ring adds an additional layer of functional complexity, potentially influencing both the electronic properties and the spatial orientation of the molecule within biological systems.

In recent years, there has been growing interest in leveraging such complex heterocyclic systems for drug discovery. The unique combination of structural elements in Rac-(1R,3R)-3-(dimethyl-1,2-oxazol-4-yl)-2,2-dimethylcyclopropylmethanamine positions it as a promising candidate for further investigation in medicinal chemistry. Researchers have been exploring its potential as a scaffold for developing new therapeutic agents by modifying its functional groups or by incorporating it into larger molecular frameworks.

The amine functional group at the 3-position of the cyclopropyl ring provides another avenue for chemical modification. Amines are versatile handles that can be used for further derivatization through various synthetic reactions such as nucleophilic substitution, condensation reactions, or coupling reactions with other pharmacophores. This flexibility makes Rac-(1R,3R)-3-(dimethyl-1,2-oxazol-4-yl)-2,2-dimethylcyclopropylmethanamine a valuable building block for constructing more complex molecules with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have further enhanced our ability to predict and understand the behavior of such complex molecules. These tools allow researchers to simulate interactions between Rac-(1R,3R)-3-(dimethyl-1,2-oxazol-4-yl)-2,2-dimethylcyclopropylmethanamine and biological targets at an atomic level. This computational approach has been instrumental in guiding synthetic strategies and optimizing molecular design for improved pharmacological outcomes.

The stereochemical integrity of this compound is another critical factor that has been the focus of recent research efforts. The precise arrangement of atoms in three-dimensional space can significantly impact how a molecule interacts with biological receptors or enzymes. By maintaining high enantiomeric purity, researchers can ensure that only one enantiomer contributes to the observed biological effects while minimizing potential side effects from other stereoisomers.

In conclusion, Rac-(1R,3R)-3-(dimethyl-1,2-oxazol-4-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227812-23-7) represents a compelling subject of study in pharmaceutical chemistry. Its intricate molecular architecture combines several key structural features that make it highly relevant for exploring novel therapeutic interventions. As research continues to uncover new applications for this compound and similar derivatives derived from it}, its significance in drug discovery is expected to grow substantially over time.